Cas no 71133-14-7 (Acetic acid,2-bromo-2,2-dichloro-)

• Product Name: Acetic acid,2-bromo-2,2-dichloro-
• CAS No: 71133-14-7
• MF: C₂HBrCl₂O₂
• MW: 207.838138341904
• MDL: MFCD00871191
• CID: 564285
• PubChem ID: 329756471
• Update Time: 2025-04-19

Acetic acid,2-bromo-2,2-dichloro- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-bromo-2,2-dichloro-
• 2-bromo-2,2-dichloroacetic acid
• Bromdichloroacetic acid
• Bromodichloroacetic acid
• Bromodichloroacetic acid solution
• Dichlorobromoacetic acid 【Bromodichloroacetic acid】
• Acetic acid,bromodichloro
• Brom-dichlor-essigsaeure
• bromodichloroacetate
• Dichlorbromessigsaeure
• Dichlorobromoacetic acid
• DSSTox_CID_4644
• UNII-SJ84PTP2HD
• SJ84PTP2HD
• HSDB 7620
• Q27289240
• Tox21_200923
• CAS-71133-14-7
• CHEMBL453528
• Bromodichloroacetic acid, analytical standard
• BROMODICHLOROACETIC ACID [HSDB]
• DTXCID404644
• BROMODICHLOROACETICACID
• 71133-14-7
• ACETIC ACID, 2-BROMO-2,2-DICHLORO-
• NCGC00258477-01
• Acetic acid, bromodichloro-
• NCGC00091459-02
• DTXSID4024644
• Bromdichloroacetic acid, vial of 1 g, analytical standard
• NS00001440
• NCGC00091459-01
• BDCAA
• FT-0745160
• SCHEMBL752018
• Acetic acid, 2-bromo-2,2-dichloro
• XSWVFEQKZFUULO-UHFFFAOYSA-N
• DB-254107

• MDL： MFCD00871191
• Inchi： 1S/C2HBrCl2O2/c3-2(4,5)1(6)7/h(H,6,7)
• InChI Key： XSWVFEQKZFUULO-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)(Cl)Cl

Computed Properties

• Exact Mass: 205.85400
• Monoisotopic Mass: 205.85370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 2.3±0.1 g/cm3
• Melting Point: 69-72 °C (lit.)
• Boiling Point: 200.7±35.0 °C at 760 mmHg
• Flash Point: 75.2±25.9 °C
• PSA: 37.30000
• LogP: 1.59730
• Color/Form: 1000 μg/mL in methyl tert-butyl ether
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

Acetic acid,2-bromo-2,2-dichloro- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2398 3/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S16; S26; S36; S45; S36/37/39; S27
• RTECS：AF5958500
• Hazardous Material Identification：
• Storage Condition：room temp
• Risk Phrases：R36/37/38